BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Spectroscopic and Analytical
Guide to 1-Methylbutyl Acrylate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 1-Methylbutyl acrylate
CAS No.: 51575-80-5
Cat. No.: B1617211
Get Quote
Abstract

This technical guide provides an in-depth analysis of the spectroscopic properties of 1-
methylbutyl acrylate (also known as sec-pentyl acrylate), a key monomer in polymer
synthesis. Aimed at researchers and professionals in chemical synthesis and materials
science, this document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data for this compound. While direct experimental spectra for 1-
methylbutyl acrylate are not widely published, this guide synthesizes data from closely related
structural analogs to present a highly accurate and predictive characterization. We will delve
into the causality behind spectral features, provide standard analytical protocols, and offer a
framework for the comprehensive characterization of this and similar acrylate esters.

Introduction and Molecular Structure

1-Methylbutyl acrylate (CsH14032) is an ester of acrylic acid and 2-pentanol.[1] Its structure
combines the reactive vinyl group of the acrylate moiety with the chiral, branched alkyl chain of
the 1-methylbutyl group. This combination influences its polymerization characteristics and the
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physical properties of the resulting polymers. Accurate spectroscopic characterization is
paramount for confirming its identity, assessing purity, and understanding its reactivity.

The inherent chirality at the C1' position of the alkyl chain introduces magnetic inequivalence
for adjacent protons and carbons, a key feature to be explored in the NMR analysis.

Figure 2: Spectroscopic Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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